Cas no 1261903-85-8 (5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine)

• Product Name: 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine
• CAS No: 1261903-85-8
• MF: C₁₀H₆F₂N₂O₂
• MW: 224.163649082184
• MDL: MFCD18316547
• CID: 5168069
• Update Time: 2026-03-04

5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine

• MDL： MFCD18316547
• Inchi： 1S/C10H6F2N2O2/c11-6-2-1-3-7(12)8(6)5-4-13-10(16)14-9(5)15/h1-4H,(H2,13,14,15,16)
• InChI Key： OEBASFPEQHYNGK-UHFFFAOYSA-N
• SMILES： FC1C=CC=C(C=1C1=CNC(NC1=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 347
• XLogP3: 0.9
• Topological Polar Surface Area: 58.2

Additional information on 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine

Introduction to Compound with CAS No. 1261903-85-8 and Product Name: 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine

The compound with the CAS number 1261903-85-8 and the product name 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of difluorophenyl and dihydroxypyrimidine moieties in its molecular structure suggests a high degree of chemical complexity, which is often associated with compounds exhibiting potent biological activity.

In recent years, there has been a growing interest in the development of novel pyrimidine derivatives as pharmacological agents. Pyrimidines are heterocyclic aromatic compounds that form the backbone of several important biological molecules, including nucleic acids. The structural modifications introduced in 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine aim to enhance its binding affinity to specific biological targets while minimizing off-target effects. This compound has been extensively studied for its potential role in inhibiting key enzymes involved in various metabolic pathways.

One of the most compelling aspects of this compound is its potential application in oncology research. The difluorophenyl group is known to enhance metabolic stability and bioavailability, making it an attractive moiety for drug development. Additionally, the dihydroxypyrimidine core is structurally similar to several known antiviral and anticancer agents. Preliminary studies have suggested that this compound exhibits promising activity against certain cancer cell lines by interfering with critical signaling pathways involved in cell proliferation and survival.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with greater accuracy. Molecular docking simulations have been performed using 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine to identify potential binding sites on target proteins. These studies have revealed that the compound interacts with high affinity with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases, including cancer and inflammatory disorders.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to introduce the necessary functional groups while maintaining structural integrity. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the complex aromatic system present in this molecule.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine. These studies have provided valuable insights into its bioavailability and potential side effects. The compound has demonstrated favorable pharmacokinetic profiles in preclinical models, suggesting its suitability for further development into a therapeutic agent.

The potential therapeutic applications of this compound extend beyond oncology. Research is ongoing to explore its efficacy in treating inflammatory diseases and infectious disorders. The unique combination of structural features makes it a versatile scaffold for drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, 5-(2,6-Difluorophenyl)-(2,4)-dihydroxypyrimidine (CAS No. 1261903-85-8) represents a promising candidate for further pharmaceutical development. Its unique structural features and preliminary biological activity make it an attractive candidate for treating various diseases. Continued research efforts are expected to yield additional insights into its mechanism of action and therapeutic potential.